Cas no 748142-05-4 (2-PYRIMIDINAMINE, N-METHYL-N-PHENYL-4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-)

• Product Name: 2-PYRIMIDINAMINE, N-METHYL-N-PHENYL-4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-
• CAS No: 748142-05-4
• MF: C₁₇H₁₄N₆
• MW: 302.333261966705
• CID: 3275916
• PubChem ID: 6539360
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, N-METHYL-N-PHENYL-4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, N-METHYL-N-PHENYL-4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-
• BDBM8127
• 748142-05-4
• N-methyl-N-phenyl-4-pyrazolo[1,5-b]pyridazin-3-ylpyrimidin-2-amine
• CHEMBL360866
• N-methyl-N-phenyl-4-{pyrazolo[1,5-a]pyridazin-3-yl}pyrimidin-2-amine
• N-Methyl-N-phenyl-4-(pyrazolo[1,5-b]pyridazin-3-yl)pyrimidin-2-amine
• KR8
• pyrazolo[1,5-b]pyridazine deriv. 17

• Inchi： 1S/C17H14N6/c1-22(13-6-3-2-4-7-13)17-18-11-9-15(21-17)14-12-20-23-16(14)8-5-10-19-23/h2-12H,1H3
• InChI Key： XYEFJKRTJUALOK-UHFFFAOYSA-N
• SMILES： C1(N(C)C2=CC=CC=C2)=NC=CC(C2=C3N(N=C2)N=CC=C3)=N1

Computed Properties

• Exact Mass: 302.12799447Da
• Monoisotopic Mass: 302.12799447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2Ų